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Compound of Interest

Compound Name: tin-122

Cat. No.: B576531

This document provides comprehensive guidance on the safe handling and disposal of Tin-122
(*22Sn), a stable isotope of tin. While not radioactive, proper personal protective equipment
(PPE) and handling procedures are crucial to mitigate risks associated with the chemical and
physical properties of tin metal, particularly in powdered form. Adherence to these protocols is
essential for ensuring the safety of all laboratory personnel.

Material Properties and Hazards

Tin-122 is a stable, non-radioactive isotope of tin.[1][2] The primary hazards are associated
with the metallic form of tin, especially when handled as a dust or fume. Inhalation may lead to
respiratory irritation or a benign pneumoconiosis, a non-fibrotic lung condition, with prolonged
exposure.[3][4] Direct contact with the skin and eyes can cause irritation.[3][4] Ingestion of
significant quantities may result in gastrointestinal discomfort.[3]
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Property[1] Value
Natural Abundance (%) 4.63
Atomic Mass (Da) 121.903439
Half-life Stable
Melting Point (K) 505.08
Boiling Point (K) 2875

Physical Form

Silvery malleable metal

Personal Protective Equipment (PPE)

Arisk assessment should be conducted to determine the appropriate level of PPE. For

handling tin-122 powder, the following are recommended:

PPE Category

Specification

Rationale

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.[5]

Protects against airborne
particles and accidental

splashes.

Hand Protection

Nitrile or latex gloves.[5]

Prevents skin irritation from

direct contact.

Respiratory Protection

A NIOSH-approved respirator
(e.g., N95) should be used if
there is a potential for

generating dust.[5][6]

Minimizes the risk of inhaling

fine tin particles.

Body Protection

A standard laboratory coat.

Protects clothing and skin from

contamination.

Foot Protection

Closed-toe shoes.

Provides protection against

spills and falling objects.

Operational Plan for Handling Tin-122
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1. Receiving and Storage:
e Upon receipt, visually inspect the container for any damage.

o Store in a cool, dry, well-ventilated area away from incompatible materials such as strong
acids and oxidizing agents.[3]

o Keep the container tightly closed when not in use.
2. Handling and Weighing:

 All handling of tin-122 powder should be conducted in a well-ventilated area, preferably
within a chemical fume hood or a glove box to minimize dust generation.

» Before handling, ensure all required PPE is correctly worn.
e Use dedicated spatulas and weighing boats.

o Clean all equipment and the work area thoroughly after use to prevent the accumulation of
tin dust.

3. Spill Response:
 In case of a spill, avoid generating dust.

o Carefully sweep up the spilled material and place it into a suitable, labeled container for
disposal.[3]

o Ensure adequate ventilation during cleanup.[3]
Disposal Plan
As tin-122 is a stable isotope, it does not require disposal as radioactive waste.

» Waste Collection: Collect all tin-122 waste, including contaminated consumables, in a clearly
labeled, sealed container.
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» Waste Disposal: Dispose of the waste in accordance with all local, state, and federal
regulations for chemical waste.[3][7] Contact your institution's environmental health and

safety department for specific guidance. Recycling of tin waste is encouraged where
possible.[8]

Workflow for Handling Tin-122
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Caption: Workflow for the safe handling and disposal of Tin-122.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Tin-122]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b576531#personal-protective-equipment-for-handling-
tin-122]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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